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Compound of Interest

Compound Name: Lignoceryl lignocerate
CAS No.: 1001-43-0
Cat. No.: B12708389
Get Quote
. J

An In-depth Technical Guide to Lighoceryl
Lighocerate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Lignoceryl lignocerate, a wax ester of significant interest in various scientific
fields. This document details its core characteristics, provides methodologies for its analysis,
and illustrates relevant biochemical and experimental workflows.

Core Physical and Chemical Properties

Lignoceryl lignocerate (also known as tetracosyl tetracosanoate) is a saturated wax ester
formed from the esterification of lignoceric acid (a 24-carbon saturated fatty acid) and lignoceryl
alcohol (a 24-carbon saturated fatty alcohol).[1][2] Its large molecular size and long saturated
hydrocarbon chains dictate its physical properties, making it a waxy solid at room temperature.

Quantitative Data Summary
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The properties of Lignoceryl lignocerate and its constituent molecules are summarized below

for comparative analysis.

Lignoceryl . . . .
Property . Lignoceric Acid Lignoceryl Alcohol
Lignocerate
1-Tetracosyl
1-Tetracosanol,
tetracosanoate, n- o _
Synonyms Tetracosanoic acid Lignocerol, Tetracosyl
Tetracosyl n-
alcohol
tetracosanoate
CAS Number 1001-43-0[1] 557-59-5[3] 506-51-4[4]

Molecular Formula

CasHo602[1][2]

C24H4802[5]

C24H500[6][7][8]

Molecular Weight 705.28 g/mol [1] 368.6 g/mol 354.66 g/mol [7][8]
) ] ] White powder/waxy
Appearance Waxy Solid Crystalline Solid )
solid[6]
Not explicitly found,
but wax esters of
. : - : 75-77 °*ClA][6][7][8]

Melting Point similar chain length 84-85 °C[3] [10]

melt between 70-

90°C.[9]

N _ o 405.9 °C (estimated) 210°C@ 0.4
Boiling Point Not explicitly found
[3] mmHg[6]

Solubility in Water

Practically insoluble

59x10-*mg/L @
25°C (estimated)[3]

1.0x 103 g/L @ 23°C
(practically insoluble)

(410718l

Solubility in Organic

Soluble in nonpolar

Soluble in chloroform

Soluble in hexane,

) and chloroform, ethanol,

Solvents organic solvents
tetrahydrofuran[11] and acetone[12]
Burit >99% (commercially 299% (commercially 299% (commercially
uri
Y available)[1] available)[3] available)

Storage Temperature Room Temperature[1] -20°C[11] 2-8°C
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Synthesis and Biological Context
Chemical Synthesis

Lignoceryl lignocerate is formed through the esterification of lignoceric acid and lignoceryl
alcohol. This reaction involves the removal of a water molecule to form an ester linkage.
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Reactants
Lignoceric Acid Lignoceryl Alcohol
(C23H47COOH) (C24H490H)
+ Esterification
Products

Lignoceryl Lignocerate
(C23H47CO0OC24H49)
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:

Mitochondrial
3-Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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